Cas no 2109247-57-4 (2,2,4,4-tetramethylpyrrolidine hydrochloride)

• Product Name: 2,2,4,4-tetramethylpyrrolidine hydrochloride
• CAS No: 2109247-57-4
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• MDL: MFCD28895110
• CID: 5277493
• PubChem ID: 122714154
• Update Time: 2026-03-09

2,2,4,4-tetramethylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,4,4-tetramethylpyrrolidine hydrochloride

• MDL： MFCD28895110
• Inchi： 1S/C8H17N.ClH/c1-7(2)5-8(3,4)9-6-7;/h9H,5-6H2,1-4H3;1H
• InChI Key： YQYNSTKNAJKAGX-UHFFFAOYSA-N
• SMILES： CC1(CNC(C)(C)C1)C.Cl

Additional information on 2,2,4,4-tetramethylpyrrolidine hydrochloride

Introduction to 2,2,4,4-tetramethylpyrrolidine hydrochloride (CAS No. 2109247-57-4)

2,2,4,4-tetramethylpyrrolidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2109247-57-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyrrolidine class, characterized by a six-membered ring containing nitrogen and carbon atoms. The presence of multiple methyl groups at specific positions enhances its unique chemical properties, making it a subject of considerable interest in synthetic chemistry and medicinal applications.

The hydrochloride salt form of this compound is particularly noteworthy due to its enhanced solubility and stability compared to its free base form. This property is crucial in pharmaceutical formulations, where bioavailability and shelf-life are critical factors. The tetramethyl substitution pattern contributes to steric hindrance, which can influence both the reactivity and the interaction of this molecule with biological targets.

In recent years, there has been growing interest in 2,2,4,4-tetramethylpyrrolidine hydrochloride due to its potential applications in drug development. Researchers have been exploring its utility as an intermediate in the synthesis of more complex molecules with therapeutic properties. The compound's structural features make it a versatile building block for designing novel pharmacophores that could target various diseases.

One of the most exciting areas of research involving 2,2,4,4-tetramethylpyrrolidine hydrochloride is its role in developing novel bioactive molecules. Studies have demonstrated that derivatives of this compound can exhibit interesting pharmacological activities. For instance, modifications at the nitrogen atom or the methyl-substituted carbons have shown promise in inhibiting certain enzymes and receptors involved in metabolic disorders and neurodegenerative diseases.

The synthesis of 2,2,4,4-tetramethylpyrrolidine hydrochloride has also seen significant advancements. Modern synthetic methodologies have enabled researchers to produce this compound with high purity and yield. Techniques such as catalytic hydrogenation and nucleophilic substitution reactions are commonly employed to construct the desired tetramethylpyrrolidine core. These advancements have not only facilitated laboratory-scale production but also opened doors for large-scale manufacturing.

The pharmaceutical industry has taken notice of the potential of 2,2,4,4-tetramethylpyrrolidine hydrochloride as a lead compound for drug discovery. Several companies are currently investigating its efficacy in preclinical models for conditions such as diabetes mellitus and Alzheimer's disease. The compound's ability to modulate key biological pathways makes it an attractive candidate for further development into a therapeutic agent.

From a chemical perspective, 2,2,4,4-tetramethylpyrrolidine hydrochloride offers a unique platform for studying molecular interactions. Its rigid structure and specific functional groups allow it to engage with biological targets in a predictable manner. This predictability is essential for rational drug design, where understanding the structure-activity relationship (SAR) is paramount.

Recent computational studies have shed light on the binding affinities and mechanisms of action of 2,2,4,4-tetramethylpyrrolidine hydrochloride derivatives. Molecular docking simulations have identified potential binding sites on target proteins that could be exploited for therapeutic intervention. These studies provide valuable insights into how modifications to the molecule can enhance its potency and selectivity.

The environmental impact of synthesizing and using 2,2,4,4-tetramethylpyrrolidine hydrochloride is also an area of concern. Researchers are actively working on developing greener synthetic routes that minimize waste and reduce energy consumption. Sustainable chemistry principles are being applied to ensure that the production of this compound is both efficient and environmentally friendly.

In conclusion, 2 , 2 , 4 , 4 - tetramethylpyrrolidine hydrochloride ( CAS No . 2109247 -57 - 4 ) represents a promising compound with diverse applications in pharmaceutical research . Its unique structural features , coupled with its potential as an intermediate in drug development , make it a valuable asset for scientists working on next-generation therapeutics . As research continues to uncover new possibilities for this molecule , it is likely that we will see further advancements in both synthetic methodologies and biological applications .